BE“GHE Foundational & Exploratory

Check Availability & Pricing

ML132: A Potent and Selective Tool for
Interrogating Innate Immunity

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: ML132
Cat. No.: B15581859
Get Quote
\ J

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The innate immune system constitutes the first line of defense against invading pathogens and
cellular damage. A key component of this rapid response is the inflammasome, a multi-protein
complex that, upon activation, triggers the maturation of pro-inflammatory cytokines and
initiates a form of programmed cell death known as pyroptosis. Central to this process is
Caspase-1, a cysteine protease that acts as the executioner of the inflammasome pathway.
ML132 has emerged as a highly potent and selective small-molecule inhibitor of Caspase-1,
offering researchers a powerful tool to dissect the intricacies of innate immune signaling. This
technical guide provides a comprehensive overview of ML132, its mechanism of action, and its
application in studying innate immunity. We present quantitative data on its inhibitory activity,
detailed experimental protocols for its use in both in vitro and in vivo settings, and
visualizations of the key signaling pathways it modulates.

Introduction to ML132

ML132 is a non-peptidic small molecule that acts as a potent, irreversible inhibitor of Caspase-
1. Its high selectivity for Caspase-1 over other caspases makes it a precise tool for
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investigating the specific roles of this enzyme in inflammatory processes. By inhibiting
Caspase-1, ML132 effectively blocks the proteolytic cleavage of pro-interleukin-1(3 (pro-1L-1[3)
and pro-interleukin-18 (pro-IL-18) into their mature, biologically active forms. This, in turn,
prevents the downstream inflammatory cascades initiated by these potent cytokines.

Mechanism of Action

ML132's inhibitory activity stems from its covalent modification of the active site cysteine
residue of Caspase-1. This targeted binding effectively and irreversibly neutralizes the
enzyme's catalytic function.

Quantitative Data: Potency and Selectivity

Biochemical assays have demonstrated the exceptional potency and selectivity of ML132 for
Caspase-1. The following table summarizes the key quantitative data regarding its inhibitory

activity.
Target IC50 Assay Type
Caspase-1 0.023 nM (23 pM) Biochemical
Caspase-3 > 1000 nM Biochemical
Caspase-7 > 1000 nM Biochemical
Caspase-8 > 1000 nM Biochemical
Caspase-9 >1000 nM Biochemical

Table 1: Inhibitory activity of ML132 against various caspases. The data highlights the
remarkable selectivity of ML132 for Caspase-1.

Signaling Pathways

ML132 primarily targets the Caspase-1-dependent inflammasome signaling pathway.
Understanding this pathway is crucial for interpreting experimental results obtained using
ML132.

The Canonical Inflammasome Pathway
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The canonical inflammasome pathway is a central mechanism of innate immunity. It is
activated by a variety of pathogen-associated molecular patterns (PAMPs) and danger-

associated molecular patterns (DAMPS).
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Canonical Inflammasome Signaling Pathway and ML132 Inhibition.

Experimental Protocols

The following protocols provide a framework for utilizing ML132 to study innate immunity.
Researchers should optimize concentrations and incubation times based on their specific cell

types and experimental conditions.

In Vitro Caspase-1 Inhibition Assay in Macrophages
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This protocol details the use of ML132 to inhibit Caspase-1 activity in cultured macrophages,

followed by the quantification of IL-1[3 secretion.

Materials:

Murine bone marrow-derived macrophages (BMDMSs) or a suitable macrophage cell line
(e.g., J7T74A.1, THP-1).

Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).
Lipopolysaccharide (LPS).

Nigericin or ATP.

ML132 (dissolved in DMSO).

ELISA kit for mouse or human IL-13.

96-well cell culture plates.

Procedure:

Cell Seeding: Seed macrophages in a 96-well plate at a density of 5 x 104 to 1 x 105 cells
per well and culture overnight.

Priming: Prime the cells with LPS (e.g., 1 pg/mL for 4 hours) to induce the expression of pro-
IL-1B.

ML132 Pre-treatment: Pre-incubate the primed cells with varying concentrations of ML132
(e.g., 1 nM to 1 uM) for 1 hour. Include a vehicle control (DMSO).

Inflammasome Activation: Stimulate the cells with a known inflammasome activator such as
Nigericin (e.g., 10 uM for 1 hour) or ATP (e.g., 5 mM for 30 minutes).

Supernatant Collection: Centrifuge the plate and carefully collect the cell culture
supernatants.
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¢ IL-1B Quantification: Measure the concentration of mature IL-1f3 in the supernatants using an
ELISA kit according to the manufacturer's instructions.

« Data Analysis: Plot the concentration of IL-13 against the concentration of ML132 to
determine the IC50 of ML132 for Caspase-1 inhibition in a cellular context.

In Vitro Experimental Workflow
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 To cite this document: BenchChem. [ML132: A Potent and Selective Tool for Interrogating
Innate Immunity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15581859/docs#ml132-a-potent-and-selective-tool-
for-interrogating-innate-immunity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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